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Compound of Interest

Compound Name: ICG-amine

Cat. No.: B14753710

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and dosage guidelines for the administration

of Indocyanine Green (ICG) and its amine derivatives in preclinical animal studies. ICG is a

near-infrared (NIR) fluorescent dye widely used for in vivo imaging applications, including tumor

visualization, angiography, and sentinel lymph node mapping.[1][2][3] ICG-amine, a derivative

of ICG, allows for conjugation to molecules of interest.[1][4]

Data Summary: ICG Administration and Dosage
The following tables summarize recommended dosages and administration parameters for ICG

and its derivatives in various animal models based on published research.

Table 1: Recommended ICG Dosage for Rodent Models
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Animal
Model

Application
Administrat
ion Route

Dosage
Range
(mg/kg)

Vehicle/Sol
vent

Reference

Mouse
Tumor

Imaging

Intravenous

(tail vein)
1.0 - 4.0

Saline or

PBS
[5][6]

Near-Infrared

Photoimmuno

therapy

Intravenous

(tail vein)
0.1 - 1.0 1:4 H₂O:PBS [7]

General In

Vivo Imaging

Intravenous

(tail vein)
2.0 ICG Solution [8][9]

Colitis-

Associated

Colon Cancer

Imaging

Intravenous 7.5 Not Specified [10]

Glioma

Tumor

Delivery

Intravenous

(tail vein)

200 nmol in

0.15 mL
ICG Solution [11]

Rat

Choroidal

Neovasculari

zation

Imaging

Intravenous 0.05 - 0.15
ICG/HS 15

Formulation
[12]

Pharmacokin

etic Studies
Intravenous 0.39 Water [13]

Hepatic

Disease

Model

Intravenous Not Specified Not Specified [14]

Multi-

angiosome

Perforator

Flap Harvest

Intravenous

(femoral vein)
Not Specified Not Specified [15]

Table 2: Recommended ICG Dosage for Larger Animal Models
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Animal
Model

Application
Administrat
ion Route

Dosage
(mg/kg)

Vehicle/Sol
vent

Reference

Rabbit

Atheroscleroti

c Plaque

Imaging

Intravenous Not Specified Saline [4]

Pharmacokin

etics
Intravenous Not Specified Not Specified [16]

Piglet

Laser-

Assisted

Blood Vessel

Coagulation

Intravenous Not Specified Not Specified [17]

Dog

Hepatic

Function

Evaluation

Intravenous 0.5 Not Specified [18]

Experimental Protocols
Preparation of ICG-amine Solution
Proper preparation of the ICG-amine solution is critical for successful in vivo administration.

Materials:

ICG-amine powder

Anhydrous Dimethyl Sulfoxide (DMSO)[1][4]

Sterile Phosphate-Buffered Saline (PBS) or sterile water for injection[2][7]

Sterile microcentrifuge tubes

Vortex mixer

Protocol:
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Reconstitution of ICG-amine: Dissolve the ICG-amine powder in anhydrous DMSO to create

a stock solution, typically at a concentration of 10-20 mM.[4] Mix thoroughly by vortexing or

pipetting.[4] This stock solution should be prepared fresh and used promptly, as extended

storage can reduce its activity.[4]

Dilution for Injection: Based on the desired final dosage and injection volume, dilute the ICG-
amine stock solution with a sterile vehicle such as PBS or saline.[2][7] For intravenous

injections in mice, a final injection volume of 100-200 µL is common.[5][6] Ensure the final

concentration of DMSO in the injected solution is low (ideally <10%) to avoid toxicity.[4]

Final Preparation: Visually inspect the final solution to ensure it is clear and free of particles.

[2] The reconstituted solution should be used within 6 hours.[19]

Administration of ICG-amine
The most common route of administration for systemic imaging is intravenous injection.

a) Intravenous (IV) Tail Vein Injection in Mice/Rats

Materials:

Animal restrainer

Heat lamp or warming pad

27-30 gauge needle with a 1 mL syringe[20]

70% ethanol or isopropanol wipes

Prepared ICG-amine solution

Protocol:

Animal Preparation: Place the mouse or rat in a suitable restrainer. To dilate the tail veins

and facilitate injection, warm the tail using a heat lamp or a warming pad for a few minutes.

Vein Visualization: Gently wipe the tail with a 70% ethanol wipe to clean the injection site and

improve visualization of the lateral tail veins.
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Injection: With the bevel of the needle facing up, carefully insert the needle into one of the

lateral tail veins. A successful insertion is often indicated by a small flash of blood in the

needle hub.

Administration: Slowly inject the prepared ICG-amine solution. If significant resistance is met

or a blister forms, the needle is not in the vein. In such a case, withdraw the needle and

attempt the injection in a more proximal location on the same or opposite vein.

Post-Injection: After successful injection, withdraw the needle and apply gentle pressure to

the injection site with a sterile gauze pad to prevent bleeding. Monitor the animal for any

immediate adverse reactions.

b) Other Administration Routes

Subcutaneous (SC) Injection: For applications like lymph node mapping, ICG can be injected

subcutaneously.[15] Use a small, sharp needle (25-27G) to inject the solution into a skin fold,

often in the scruff of the neck or the flank.[20]

Intradermal (ID) Injection: For specific applications such as melanoma imaging, intradermal

injections may be used.[21] This involves injecting a small volume of the ICG solution into

the dermal layer of the skin.[20]

Experimental Workflow and Imaging
The following diagram illustrates a typical workflow for an in vivo imaging experiment using

ICG-amine.
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Caption: Experimental workflow for ICG-amine based in vivo imaging.
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Mechanism of Action: Enhanced Permeability and
Retention (EPR) Effect
In the context of tumor imaging, the accumulation of ICG is often attributed to the Enhanced

Permeability and Retention (EPR) effect. This is a passive targeting mechanism.

Systemic Circulation

Tumor Microenvironment

ICG-amine in Bloodstream

Leaky Tumor Vasculature

Extravasation

ICG Accumulation in Tumor

Poor Lymphatic Drainage

Retention

Click to download full resolution via product page

Caption: Simplified diagram of the EPR effect for ICG accumulation in tumors.

Important Considerations
Toxicity: ICG has minimal toxicity and is rapidly cleared by the liver.[3][4] However, it is

essential to adhere to recommended dosages to avoid potential adverse effects. The total

dose should generally be kept below 2 mg/kg in clinical settings, providing a safety reference

for preclinical studies.[19]

Pharmacokinetics: ICG binds tightly to plasma proteins and is cleared from circulation with a

half-life of 150 to 180 seconds.[4] This rapid clearance should be considered when planning

imaging time points.
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Imaging System: A near-infrared (NIR) imaging system with appropriate excitation (around

780 nm) and emission (around 830 nm) filters is required for fluorescence detection.[2][7]

Controls: Appropriate control groups, such as animals receiving the vehicle alone or non-

tumor-bearing animals receiving ICG-amine, should be included in the experimental design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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